Cas no 5627-19-0 ((3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)
5627-19-0 structure
Product Name:(3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
CAS No:5627-19-0
MF:C6H10O4
MW:146.141202449799
CID:2666845
Update Time:2023-08-06
(3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol Chemical and Physical Properties
Names and Identifiers
-
- Isoidide
- Isomannide
- (3S,3aR,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
- KLDXJTOLSGUMSJ-UNTFVMJOSA-N
- (3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
-
- Inchi: 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4-,5+,6+/m0/s1
- InChI Key: KLDXJTOLSGUMSJ-UNTFVMJOSA-N
- SMILES: O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- XLogP3: -1.4
- Topological Polar Surface Area: 58.9
(3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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